Cas no 84413-73-0 (Benzene, 1-methoxy-2-[(S)-methylsulfinyl]-)
![Benzene, 1-methoxy-2-[(S)-methylsulfinyl]- structure](https://www.kuujia.com/scimg/cas/84413-73-0x500.png)
84413-73-0 structure
Product name:Benzene, 1-methoxy-2-[(S)-methylsulfinyl]-
Benzene, 1-methoxy-2-[(S)-methylsulfinyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-methoxy-2-[(S)-methylsulfinyl]-
- 1-methoxy-2-[(S)-methylsulfinyl]benzene
- 1-[(S)-Methanesulfinyl]-2-methoxybenzene
- 84413-73-0
- DTXSID80537147
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- Inchi: InChI=1S/C8H10O2S/c1-10-7-5-3-4-6-8(7)11(2)9/h3-6H,1-2H3/t11-/m0/s1
- InChI Key: KFDMXBDWLHODTQ-NSHDSACASA-N
- SMILES: COC1=CC=CC=C1S(=O)C
Computed Properties
- Exact Mass: 170.04015073g/mol
- Monoisotopic Mass: 170.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 45.5Ų
Benzene, 1-methoxy-2-[(S)-methylsulfinyl]- Related Literature
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Yu shen Liu,Guofeng Yang,Feng Xie,Chun Zhu,Yingzhou Yu,Xiumei Zhang,Naiyan Lu,Yueke Wang,Guoqing Chen Nanoscale Adv., 2021,3, 2649-2656
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Boris Buchroithner,Delara Hartmann,Sandra Mayr,Yoo Jin Oh,Dmitry Sivun,Andreas Karner,Bianca Buchegger,Thomas Griesser,Peter Hinterdorfer,Thomas A. Klar,Jaroslaw Jacak Nanoscale Adv., 2020,2, 2422-2428
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Yanran Li,Kai Yin,Yu Diao,Mei Fang,Junliang Yang,Jian Zhang,Hongtao Cao,Xiaoliang Liu,Jie Jiang Nanoscale, 2022,14, 2316-2326
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Puja Panwar Hazari,Anil Kumar Mishra,Béatrice Vergier RSC Adv., 2015,5, 60161-60171
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Junfeng Wang,Bin Liu,Xiumin Liu,Matthew J. Panzner,Chrys Wesdemiotis Dalton Trans., 2014,43, 14142-14146
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Nataliia V. Shymanska Chem. Commun., 2017,53, 7353-7356
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Yi Fang,Zi-Xiong Lin,Tian-Zhu Xie,Yong-Fan Zhang,Li-Ming Wu RSC Adv., 2019,9, 1047-1054
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Cheng Zhang,Wei Wang,Yi-Cheng Li,Yan-Ge Yang,Yue Wu,Lin Liu J. Mater. Chem. A, 2018,6, 6800-6805
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Gabriel A. Valdivia-Berroeta,Karissa C. Kenney,Erika W. Jackson,Joseph C. Bloxham,Adam X. Wayment,Daniel J. Brock,Stacey J. Smith,Jeremy A. Johnson,David J. Michaelis J. Mater. Chem. C, 2020,8, 11079-11087
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Ting Song,Gongchang Zeng,Piyong Zhang,Tingting Wang,Atif Ali,Shaobin Huang,Heping Zeng J. Mater. Chem. A, 2019,7, 503-512
84413-73-0 (Benzene, 1-methoxy-2-[(S)-methylsulfinyl]-) Related Products
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